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Compound of Interest

Compound Name: Dibenzylamine

Cat. No.: B1670424

For Researchers, Scientists, and Drug Development Professionals

Dibenzylamine is a versatile secondary amine utilized in various chemical syntheses, including
the preparation of rubber accelerators and as an intermediate in the pharmaceutical and dye
industries.[1] Due to its hazardous properties, a thorough understanding of its safety and
handling precautions is paramount for all personnel involved in its use. This guide provides an
in-depth overview of the hazards associated with dibenzylamine and detailed
recommendations for its safe handling, storage, and emergency procedures.

Hazard Identification and Classification

Dibenzylamine is classified as a hazardous substance and requires careful handling to avoid
adverse health effects.[2] It is harmful if swallowed, causes severe skin burns and eye damage,
and is very toxic to aquatic life with long-lasting effects.[3][4][5]

GHS Classification:
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Hazard Class

Category

Hazard Statement

Acute toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin corrosion/irritation

Category 1C

H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

H314: Causes severe skin

L Category 1
irritation burns and eye damage
Specific target organ toxicity ] o
] Category 3 May cause respiratory irritation
(single exposure)
Hazardous to the aquatic ) H410: Very toxic to aquatic life
Chronic 1

environment, long-term hazard

with long lasting effects

Pictograms:

e Corrosive

o Exclamation mark

e Environmental hazard

Signal Word: Danger

Physical and Chemical Properties

Understanding the physical and chemical properties of dibenzylamine is crucial for safe

handling and storage.
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Property Value

Appearance Colorless to light yellow oily liquid

Odor Ammonia-like

Molecular Formula C14H15N

Molecular Weight 197.28 g/mol

Melting Point -26 °C (-15 °F; 247 K)

Boiling Point 300 °C (572 °F)

Flash Point 143 °C (289.4 °F)

Density 1.026 g/cm3

Solubility Insoluble in water. Soluble in alcohol and ether.

Vapor Pressure

0.3Pa@ 20 °C

Autoignition Temperature

425 °C /797 °F

Toxicology

Exposure to dibenzylamine can result in significant health effects. The material can cause

chemical burns to the skin, eyes, and gastrointestinal tract upon contact or ingestion. Inhalation

may irritate the respiratory tract.
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Test Species Route Result Guideline
OECD Test
LD50 Rat (female) Oral 632 mg/kg o
Guideline 401
OECD Test
LD50 Rat Dermal > 2,000 mg/kg o
Guideline 402
Skin ]
] o ] Corrosive
Corrosion/Irritatio  Rabbit Dermal (ECHA)
(Category 1C)
n
Bacterial
Reverse ) ) ) ) OECD Test
) S. typhimurium In vitro Negative o
Mutation (Ames Guideline 471
test)
Toxicity to fish
Toxicity to
daphnia and
other aquatic
invertebrates
Desmodesmus
o ) NOEC: 0.1 mg/I OECD Test
Toxicity to algae subspicatus o
(72 h) Guideline 201
(green algae)
Toxicity to , EC50: 171 mg/l OECD Test
_ . Activated sludge _ I
microorganisms (30 min) Guideline 209
) Not readily Directive
_ . Activated sludge, _ _
Biodegradability aerobic biodegradable 67/548/EEC
non-adapted
(3% after 28 d) Annex V, C.4.D

Experimental Protocols

The toxicological data presented are based on internationally recognized experimental
guidelines. A brief overview of the methodologies is provided below.
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OECD Test Guideline 401: Acute Oral Toxicity

This test determines the short-term toxic effects of a substance administered in a single oral
dose. The test substance is given in graduated doses to several groups of experimental
animals, with one dose per group. Observations of effects and mortalities are recorded.
Animals that die during the test are necropsied, and at the conclusion of the test, surviving
animals are also sacrificed and necropsied. The LD50, the statistically derived single dose
expected to cause death in 50% of the animals, is calculated.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline provides information on the health hazards likely to arise from short-term dermal
exposure to a chemical. The test substance is applied to the skin of animals in a stepwise
procedure using fixed doses. The initial dose is selected to produce signs of toxicity without
causing severe effects or mortality. Observations of effects and deaths are made, and animals
are necropsied at the end of the study.

OECD Test Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

This test determines the effects of a substance on the growth of freshwater microalgae or
cyanobacteria. Exponentially growing test organisms are exposed to the test substance in
batch cultures for 72 hours. The reduction in growth in a series of algal cultures exposed to at
least five concentrations of the test substance is measured.

OECD Test Guideline 209: Activated Sludge, Respiration
Inhibition Test

This test assesses the effects of a substance on microorganisms from activated sludge by
measuring their respiration rate. Test mixtures containing water, synthetic sewage feed, and the
test substance are incubated, and the oxygen consumption is measured after a defined
exposure period, typically 3 hours.

OECD Test Guideline 471: Bacterial Reverse Mutation
Assay (Ames Test)
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The Ames test is a widely used method to assess the mutagenic potential of chemical
compounds. It utilizes amino-acid-requiring strains of Salmonella typhimurium and Escherichia
coli to detect point mutations. The test is performed with and without a metabolic activation
system (S9 fraction) to simulate mammalian metabolism. A positive result is indicated by a
significant increase in the number of revertant colonies.

Directive 67/548/EEC Annex V, C.4.D (Manometric
Respirometry)

This method is used to determine the degree of biodegradability of a substance. It measures
the oxygen uptake by a microbial inoculum in the presence of the test substance in a closed
respirometer.

Safety and Handling Precautions

The following diagram illustrates the logical workflow for ensuring the safe handling of
dibenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1670424#dibenzylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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